Cas no 5394-13-8 (2-Bromobenzobthiophene)

2-Bromobenzothiophene is a brominated heterocyclic compound featuring a benzene ring fused to a thiophene moiety, with a bromine substituent at the 2-position. This structure makes it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and functional materials. Its high reactivity in cross-coupling reactions, such as Suzuki or Stille couplings, enables efficient derivatization for constructing complex molecular architectures. The bromine atom serves as a versatile handle for further functionalization, enhancing its utility in medicinal chemistry and material science applications. The compound is typically handled under inert conditions due to its sensitivity to moisture and air, ensuring optimal stability and reactivity.
2-Bromobenzobthiophene structure
2-Bromobenzobthiophene structure
Product Name:2-Bromobenzobthiophene
CAS No:5394-13-8
MF:C8H5BrS
MW:213.094300031662
MDL:MFCD08435846
CID:375733
PubChem ID:94786
Update Time:2025-06-07

2-Bromobenzobthiophene Chemical and Physical Properties

Names and Identifiers

    • 2-Bromobenzo[b]thiophene
    • 2-Bromo-1-benzothiophene
    • 2-Bromobenzothiophene
    • 2-Bromothianaphthene
    • Benzo[b]thiophene,2-bromo-
    • NSC 2939
    • NSC 43552
    • NSC 9008
    • Benzo(b)thiophene, 2-bromo-
    • 2-Bromobenzo(b)thiophene
    • Benzo[b]thiophene, 2-bromo-
    • bromobenzothiophene
    • 2-bromobenzthiophene
    • bromobenzo[b]thiophene
    • 2-bromo-benzo[b]thiophene
    • 2-bromobenzo[b]-thiophene
    • 2-Bromo-1-benzo[b]thiophene
    • NSC2939
    • NSC9008
    • WIFMYMXKTAVDSQ-UHFFFAOYSA-N
    • NSC43552
    • MFC
    • CS-W005319
    • EN300-317829
    • A853181
    • J-508504
    • SCHEMBL346398
    • DTXSID80202227
    • 5394-13-8
    • DS-12692
    • MFCD08435846
    • NSC-43552
    • FT-0648618
    • AMY20757
    • NSC-2939
    • PGE4P62PNW
    • NSC-9008
    • SY064561
    • D83873
    • AKOS015897391
    • 2-Bromobenzobthiophene
    • MDL： MFCD08435846
    • Inchi： 1S/C8H5BrS/c9-8-5-6-3-1-2-4-7(6)10-8/h1-5H
    • InChI Key： WIFMYMXKTAVDSQ-UHFFFAOYSA-N
    • SMILES： BrC1=CC2C=CC=CC=2S1

Computed Properties

  • Exact Mass: 211.93000
  • Monoisotopic Mass: 211.929533
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.2
  • XLogP3: 4

Experimental Properties

  • Density: 1.649±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 37-43 °C
  • Boiling Point: 284.7°C at 760 mmHg
  • Flash Point: Degrees Fahrenheit:>230°F
    Degrees Celsius:>110°C
  • Refractive Index: 1.704
  • Solubility: Very slightly soluble (0.14 g/l) (25 º C),
  • PSA: 28.24000
  • LogP: 3.66380

2-Bromobenzobthiophene Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302-H319
  • Warning Statement： P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22-36
  • Safety Instruction： 26
  • Hazardous Material Identification： Xn
  • Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

2-Bromobenzobthiophene Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Bromobenzobthiophene Pricemore >>

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